Cas no 30779-70-5 (4H-1-Benzopyran-4-one,7-amino-2-methyl-)
30779-70-5 structure
Product Name:4H-1-Benzopyran-4-one,7-amino-2-methyl-
CAS No:30779-70-5
MF:C10H9NO2
MW:175.183962583542
CID:298104
PubChem ID:24880915
Update Time:2025-04-19
4H-1-Benzopyran-4-one,7-amino-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,7-amino-2-methyl-
- 7-amino-2-methylchromen-4-one
- 7-Amino-2-methylchromone
- 7-amino-2-methyl-4H-chromen-4-one
- 7-amino-2-methyl-chromen-4-one
- 7-amino-2-methylochromone
- J-018137
- 7-Amino-2-methylchromone, 95%
- DTXSID50395110
- MFCD04974088
- AKOS005258656
- 7-Amino-2-methylchromone 95
- SCHEMBL159184
- 30779-70-5
-
- MDL： MFCD04974088
- Inchi： 1S/C10H9NO2/c1-6-4-9(12)8-3-2-7(11)5-10(8)13-6/h2-5H,11H2,1H3
- InChI Key： PAKDFQZWVPNDSC-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(C2C=CC(=CC1=2)N)=O
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 175.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 14
- XLogP3: nothing
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Color/Form: solid
- Density: 1.275
- Melting Point: 174.5-179.5 °C (lit.)
- Boiling Point: 347.4°C at 760 mmHg
- Flash Point: 195.8°C
- Refractive Index: 1.627
- PSA: 56.23000
- LogP: 2.26480
- Solubility: Not available
4H-1-Benzopyran-4-one,7-amino-2-methyl- Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36
4H-1-Benzopyran-4-one,7-amino-2-methyl- Customs Data
- HS CODE：2922399090
- Customs Data：
China Customs Code:
2922399090Overview:
2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4H-1-Benzopyran-4-one,7-amino-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334221-10g |
7-amino-2-methylchromen-4-one |
30779-70-5 | 95%+ | 10g |
$537 | 2022-06-11 | |
| Chemenu | CM334221-3g |
7-amino-2-methylchromen-4-one |
30779-70-5 | 95% | 3g |
$179 | 2021-08-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 578231-1G |
4H-1-Benzopyran-4-one,7-amino-2-methyl- |
30779-70-5 | 95% | 1G |
298.86 | 2021-05-17 |
4H-1-Benzopyran-4-one,7-amino-2-methyl- Related Literature
-
Richa Mishra,Asim Jana,Anoop Kumar Panday,Lokman H. Choudhury Org. Biomol. Chem. 2018 16 3289
-
Paulina Mucha,Pawel Hikisz,Krzysztof Gwo?dziński,Urszula Krajewska,Andrzej Leniart,Elzbieta Budzisz RSC Adv. 2019 9 31943
-
N. V. Suryanarayana Birudukota,Raimo Franke,Bernd Hofer Org. Biomol. Chem. 2016 14 3821
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